2-Bromo-4-nitrophenoxy-2-bromoethane

• IUPAC Name: 2-bromo-1-(2-bromoethoxy)-4-nitrobenzene
• InChI: InChI=1S/C8H7Br2NO3/c9-3-4-14-8-2-1-6(11(12)13)5-7(8)10/h1-2,5H,3-4H2
• InChI Key: FTYUHHPTQUNLKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Br)OCCBr
• Molecular Formula: C8H7Br2NO3
• Molecular Weight: 324.95 g/mol

Description

2-Bromo-4-nitrophenoxy-2-bromoethane is a useful research compound. Its molecular formula is C8H7Br2NO3 and its molecular weight is 324.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A portion (2.3 g, 10.6 mmol) of the 2-bromo-4-nitrophenol produced in (1) above and 1,2-dibromoethane (7.9 g, 42.1 mmol) were added to N,N-dimethylformamide (20 ml); to the mixture, potassium carbonate (1.6 g) was added, followed by stirring at 80-85° C. for 3 h. The reaction mixture was added to water (100 ml) and extraction was conducted with ethyl acetate, followed by the drying of the extract with magnesium sulfate and concentration. The residue was subjected to column chromatography using a 10:3:1 solvent system of n-hexane, ethyl ether and ethyl acetate as an eluent to yield the end compound 1-(2-bromo-4-nitrophenoxy-2-bromoethane (2.14 g).